2-Sulfanylbenzohydrazide

• IUPAC Name: 2-sulfanylbenzohydrazide
• InChI: InChI=1S/C7H8N2OS/c8-9-7(10)5-3-1-2-4-6(5)11/h1-4,11H,8H2,(H,9,10)
• InChI Key: HEEFKHNBQNJSOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN)S
• Molecular Formula: C7H8N2OS
• DSSTOX Substance ID: DTXSID10332809
• Molecular Weight: 168.22 g/mol
• CAS No.: 24611-43-6

Description

2-Sulfanylbenzohydrazide is a sulfur-containing hydrazide derivative characterized by a benzohydrazide backbone with a sulfanyl (-SH) group at the 2-position. This compound exhibits unique reactivity due to the interplay between the aromatic ring, hydrazide moiety, and thiol group. Its structural flexibility allows it to participate in diverse condensation and cyclization reactions, forming heterocyclic frameworks such as 1,3,4-benzothiadiazepines . These properties make it a valuable intermediate in organic synthesis and pharmaceutical research.

Comparison with Similar Compounds

Structural and Tautomeric Behavior

2-Sulfanylbenzohydrazide

• Cyclization Behavior: Forms cyclic 1,3,4-benzothiadiazepine structures upon condensation with disaccharides (e.g., D-lactose, D-maltose) in crystalline states. In solution, it exists as an equilibrium mixture of linear hydrazone (A), cyclic pyranose (B), and benzothiadiazepine (F) tautomers .
• Irreversible Transformation: In aldose derivatives (e.g., rhamnose, glucose), the benzothiadiazepine form (F) irreversibly converts to pyranose (B) over time, as confirmed by NMR studies .

Sulfanylacetohydrazide and 3-Sulfanylpropanehydrazide

• Cyclization: These hydrazides exclusively form pyranose structures in crystalline states, lacking the benzothiadiazepine ring due to the absence of an aromatic backbone .
• Tautomerism: In solution, they maintain equilibrium between linear and pyranose forms without irreversible transformations .

Benzothiazole- and Benzoxazole-Sulfanyl Hydrazides

• Structure : Derivatives like 2-(1,3-benzothiazol-2-ylsulfanyl)acetohydrazide () and 2-[(5-methyl-1,3-benzoxazol-2-yl)sulfanyl]acetohydrazide () incorporate heterocyclic moieties.
• Reactivity : The electron-withdrawing benzothiazole/benzoxazole groups enhance electrophilicity, favoring hydrazone formation with aldehydes over cyclization .

2-Sulfanylbenzohydrazide

• Condensation Reactions: Reacts with aldoses (e.g., mannose) to form equilibrium mixtures dominated by benzothiadiazepine (50%) and pyranose (35%) forms in solution .
• Key Intermediate : Used to synthesize fused heterocycles (e.g., 1,3,4-thiadiazepines), which are rare in other hydrazides .

Acetohydrazide Derivatives

• Synthesis : Prepared via hydrazine hydrate reactions with methyl esters (e.g., methyl-[(5-methyl-1,3-benzoxazol-2-yl)sulfanyl] acetate) under reflux .
• Applications : Serve as precursors for 1,3,4-oxadiazoles and thiosemicarbazones, highlighting their role in generating nitrogen-sulfur heterocycles .

2-Hydroxy-N-(aryl)benzohydrazides

• Functionalization : Derivatives like 2-hydroxy-N-(4-fluorobenzoyl)benzohydrazide () are tailored for bioactivity studies, leveraging hydroxyl and halogen substituents for enhanced drug-like properties .

Spectral and Stability Profiles

Property	2-Sulfanylbenzohydrazide	Sulfanylacetohydrazide	Benzothiazole-Sulfanyl Hydrazides
NMR Behavior	Multiple tautomers (A, B, F) in equilibrium	Pyranose dominance (B)	Single hydrazone form
Solid-State Structure	Benzothiadiazepine (F)	Pyranose (B)	Linear hydrazone
Stability	Irreversible conversion to pyranose (B)	Stable equilibrium	Stable under ambient conditions